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An In-depth Technical Guide to Tropaeolin OO
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tropaeolin OO, also known by its common synonyms Acid Orange 5 and Orange IV, is an azo

dye extensively utilized in various scientific and industrial applications.[1] Primarily recognized

for its function as a pH indicator, it exhibits a distinct color change from red at a pH below 1.4 to

a yellow-orange hue at a pH above 3.2.[2] Its utility extends to biological staining for

microscopic analysis and as a chromophoric agent in the manufacturing of textiles and other

materials.[1] This guide provides a comprehensive overview of the chemical and physical

properties of Tropaeolin OO, detailed experimental protocols for its application, and a

visualization of its chemical structure.

Chemical Structure and Identification
Tropaeolin OO is a sodium salt of a sulfonated azo compound. The molecule consists of a

diphenylamine moiety linked via an azo bridge to a benzene sulfonic acid group.

IUPAC Name: sodium 4-[(4-anilinophenyl)diazenyl]benzenesulfonate[3][4]

Chemical Formula: C₁₈H₁₄N₃NaO₃S[1][2][3][4][5][6][7][8]

CAS Number: 554-73-4[1][3][4][6][7][8][9][10]
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Synonyms: Acid Orange 5, Orange IV, Diphenylamine Orange, C.I. Acid Orange 5, Orange GS,

C.I. 13080[3][4][5][6][8][9]

Below is a diagram representing the chemical structure of Tropaeolin OO.

Caption: Chemical structure of Tropaeolin OO.

Physicochemical Properties
A summary of the key physicochemical properties of Tropaeolin OO is presented in the table

below. These properties are crucial for understanding its behavior in various experimental and

industrial settings.

Property Value Reference

Molar Mass 375.38 g/mol [5][6][7][8][9][10]

Appearance
Yellowish-brown or orange

powder/solid
[1][6][7][8]

pKa 2.0 (at 25°C) [3]

Melting Point Decomposes [11]

Boiling Point Not available [6][10][11]

Solubility
Soluble in water. Soluble in

50% ethanol (0.1%).
[5][7][8][10]

Absorption Maximum (λmax)
428-434 nm (in 50% Ethanol),

435-445 nm
[5][10]

Experimental Protocols
Preparation of Tropaeolin OO Solution for
Spectrophotometric Analysis
This protocol is adapted from a study on the use of Tropaeolin OO as a chemical sensor for the

determination of Palladium (II) ions.[2]
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Materials:

Tropaeolin OO powder

Deionized water

Volumetric flasks (100 mL)

Analytical balance

Procedure:

Accurately weigh 0.106 g of Tropaeolin OO powder using an analytical balance.

Transfer the weighed powder into a 100 mL volumetric flask.

Add approximately 50 mL of deionized water to the flask and swirl to dissolve the powder.

Once the powder is fully dissolved, add deionized water to the flask up to the 100 mL mark.

Stopper the flask and invert it several times to ensure a homogenous solution. This creates a

base solution of Tropaeolin OO.

Further dilutions can be made from this base solution as required for specific experimental

concentrations. For example, to prepare a solution with a concentration in the range of 10⁻⁵

to 10⁻⁶ mol/dm³, the base solution can be diluted accordingly in water or a suitable buffer.[2]

Use as a pH Indicator
Tropaeolin OO is a widely used acid-base indicator. Its effective pH range is between 1.4 and

3.2.[2]

Procedure:

Prepare a dilute aqueous solution of Tropaeolin OO (e.g., 0.1% w/v).

Add 2-3 drops of the indicator solution to the solution being titrated.
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The color of the solution will be red in acidic conditions (pH < 1.4) and will transition to

orange-yellow as the pH increases above 3.2.

Synthesis Pathway
Tropaeolin OO is synthesized via a diazo coupling reaction. The general workflow involves the

diazotization of sulfanilic acid followed by coupling with diphenylamine.

Reactants

Reaction Steps Products

Sulfanilic Acid

Diazotization

Sodium Nitrite

Hydrochloric Acid

Diphenylamine

Coupling

p-Sulfobenzenediazonium chloride
Forms intermediate

Tropaeolin OO (Acid form)
Forms azo dye

Tropaeolin OO (Sodium Salt)Reacts with

Sodium Hydroxide

Click to download full resolution via product page

Caption: Synthesis workflow for Tropaeolin OO.

Applications in Research and Development
Tropaeolin OO is a versatile compound with several applications in scientific research:

pH Indicator: Its distinct color change in a low pH range makes it a valuable indicator for

titrations and other analytical procedures.[1]

Biological Staining: It is employed as a stain in histology to provide contrast to cellular

components, aiding in their visualization under a microscope.[1]
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Chemical Sensing: Recent research has demonstrated its potential as a chromogenic sensor

for the detection of heavy metal ions, such as palladium.[2]

Dye Manufacturing: It serves as a precursor and a model compound in the development of

new azo dyes with tailored properties for various industrial applications.[1]

Safety and Handling
Tropaeolin OO is an irritant to the skin and eyes.[6] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling the compound.

It should be stored in a cool, dry, and well-ventilated area away from strong oxidizing agents.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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